Cas no 41613-02-9 (Myo-Inositol 1,2,3-trisphosphate)

Myo-Inositol 1,2,3-trisphosphate structure
41613-02-9 structure
Product Name:Myo-Inositol 1,2,3-trisphosphate
CAS No:41613-02-9
MF:C6H15O15P3
MW:420.095586061478
CID:927146
Update Time:2024-02-29

Myo-Inositol 1,2,3-trisphosphate Chemical and Physical Properties

Names and Identifiers

    • inositol 1,2,3-trisphosphate
    • myo-Inositol 1,2,3-trisphosphate
    • Ins(1,2,3)P3
    • Inositol 1,2,3-triphosphate
    • myo-Inositol 4,5,6-trisphosphate
    • L-scyllo-Inositol 1,2,3-trisphosphoric acid
    • myo-Inositol, 1,2,3-tris(dihydrogen phosphate)
    • Myo-Inositol 1,2,3-trisphosphate
    • Inchi: 1S/C6H15O15P3/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1?,2-,3+,4+,5-,6?
    • InChI Key: GKDKOMAJZATYAY-UYSNGIAKSA-N
    • SMILES: P(=O)(O)(O)OC1[C@@H]([C@H](C([C@H]([C@@H]1OP(=O)(O)O)O)O)O)OP(=O)(O)O

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 536
  • Topological Polar Surface Area: 261
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